3-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 3-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C17H15ClN2O3S/c1-20-14-12(22-2)7-8-13(23-3)15(14)24-17(20)19-16(21)10-5-4-6-11(18)9-10/h4-9H,1-3H3
• InChI Key: AFDVYDQXMWWWLI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2SC1=NC(=O)C3=CC(=CC=C3)Cl)OC)OC
• Molecular Formula: C17H15ClN2O3S
• Molecular Weight: 362.8 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the use of the Vilsmeier–Haack reaction. This reaction typically involves the use of POCl3 and DMF, and is commonly used in the synthesis of amides.

Molecular Structure Analysis

The molecular structure of similar compounds shows the presence of an aromatic ring. The doublet at 6.03 ppm for NH in amide 1 disappeared and two new signals for the aromatic ring in DIQ at 6.48 and 6.82 ppm appeared.

Chemical Reactions Analysis

The Vilsmeier–Haack reaction is a key step in the synthesis of similar compounds. This reaction involves the formation of a chloroiminium salt, which subsequently undergoes base hydrolysis to give a β-chloroenaldehyde function.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds show that they are typically white crystalline powders. The melting point is typically around 71-78°C.

Mechanism of Action

The mechanism of action for similar compounds involves the activation of carboxylic acids, particularly for amide synthesis. The carboxylic acid reacts with DMTMM to form the active ester, releasing a molecule of N-methylmorpholinium (NMM). The resulting ester is highly reactive and can undergo a nucleophilic attack by an amine, an alcohol, or another nucleophile.

Safety and Hazards

Safety information for similar compounds indicates that they may be harmful if swallowed or in contact with skin. They may also cause eye damage and may be harmful to aquatic life.

Future Directions

Future research could focus on further elucidating the properties and potential applications of “3-chloro-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide”. Given the known properties of similar compounds, potential areas of interest could include their use in the synthesis of amides and their potential as inhibitors of human carboxylesterase-2.